Cas no 26447-10-9 (Ammoniumxylenesulfonate -)

• Product Name: Ammoniumxylenesulfonate -
• CAS No: 26447-10-9
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 52933
• PubChem ID: 71306739
• Update Time: 2025-04-18

Ammoniumxylenesulfonate - Chemical and Physical Properties

Names and Identifiers

• Ammonium xylenesulfonate
• 3,4-Dimethylbenzenesulfonic acid ammonium salt
• NAXONATE 4AX
• Xylenesulfonic acid, ammonium salt
• Benzenesulfonic acid, dimethyl-, ammonium salt
• XYLENESULFONATE,AMMONIUMSALT
• dimethyl-benzenesulfonic acid ammonium salt
• ammonium xylenesulphonate
• Xylenesulfonic acid ammonium salt,isomer mixture
• Q27258552
• 26447-10-9
• ammonium xylenesulfonate, AldrichCPR
• Ammonium 2,4-dimethylbenzenesulfonate
• azane;2, 4-dimethylbenzenesulfonic acid
• azane;2,4-dimethylbenzenesulfonic acid
• Ammoniumxylenesulfonate -

• Inchi： 1S/C8H10O3S.H3N/c1-6-3-4-8(7(2)5-6)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);1H3
• InChI Key： FGTOZJXFOAPXMR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(=O)(=O)O.N

Computed Properties

• Exact Mass: 203.06200
• Monoisotopic Mass: 203.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• Color/Form: 无色至淡黄色液体, 像氨一样的 气味
• Boiling Point: 403.2 °C at 760 mmHg
• Flash Point: 197.6 °C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 65.99000
• LogP: 2.95480